Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0014964 | 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol | 130727-41-2 | C17H36O4S |
| VC0015002 | 22-Keto-21-thia-3,6,9-trioxatricosan-1-ol | 130727-50-3 | C19H38O5S |
| VC0014971 | Genistein-2’,3’,5’,6’-d4 (Major) | 187960-08-3 | C15H10O5 |
| VC0014968 | 1,2-O-Isopropylidene-α-D-xylofuranose | 20031-21-4 | C8H14O5 |
| VC0014969 | 1,2-Dioleoyl-3-linoleoyl-rac-glycerol | 2190-20-7 | C₅₇H₁₀₂O₆ |
| VC0015010 | Conjugated Linoleic Acid, 90per cent(Mixture of Isomers) | 22880-03-1 | C18H32O2 |
| VC0015015 | 1H-Pyrazolo[3,4-d]pyrimidin-4-amine | 2380-63-4 | C5H5N5 |
| VC0014957 | 3-(3-Pyridyl)acrylaldehyde | 28447-15-6 | C8H7NO |
| VC0014962 | Cyclopamine-KAAD | 306387-90-6 | C₄₄H₆₃N₃O₄ |
| VC0014975 | 2,3-Diphenylquinoxaline-6-carboxylic Acid | 32387-96-5 | C21H14N2O2 |
| VC0014972 | 2,3-Diphenylquinoxaline-6-carboxylic Acid 2-Hydroxyethyl Amide | 332404-53-2 | C23H19N3O2 |
| VC0014983 | 8-[(1S,2R)-1,2-Dihydroxy-3-methylbut-3-enyl]-7-methoxychromen-2-one | 37126-91-3 | C15H16O5 |
| VC0014955 | (D)-2-Bromo-3-phenylpropionic Acid | 42990-55-6 | C9H9BrO2 |
| VC0015018 | 4-Hydroxybenzyl Methanethiosulfonate | 491868-12-3 | C8H10O3S2 |
| VC0014965 | 2,3-Diphenyl-5,8-diaminopyrazino[2,3-d]pyridazine | 52197-22-5 | C18H14N6 |
| VC0014974 | 2,3-Dicyano-5,6-diphenylpyrazine | 52197-23-6 | C18H10N4 |
| VC0014958 | (E)-Ethyl 3-(pyridin-3-yl)acrylate | 59607-99-7 | C10H11NO2 |
| VC0014970 | 5-Ethyl-5-(4-hydroxyphenyl)imidazolidine-2,4-dione | 61837-66-9 | C11H12N2O3 |
| VC0014973 | 1-Nitrohexane | 646-14-0 | C6H13NO2 |
| VC0014959 | 3-(3-Pyridyl)-2-propen-1-ol | 69963-46-8 | C8H9NO |
| VC0014963 | 4,4’-Dithiobisphenylbutyric Acid | 72007-92-2 | C20H22O4S2 |
| VC0014960 | (2Z,4E)-2-Fluoro-5-pyridin-3-ylpenta-2,4-dienoic acid | 887355-36-4 | C10H8FNO2 |
| VC0014961 | 2,4-Dimethoxy-7H-pyrrolo[2,3-d]pyrimidine | 90057-09-3 | C8H9N3O2 |
| VC0015016 | N-(NBD-Aminohexanoyl) D-erythro-Sphingosine | 94885-02-6 | C30H49N5O6 |
| VC0014956 | 3-Bromo-6-pyridinecarbonitrile | 97483-77-7 | C6H3BrN2 |